N',N'''-1,4-phenylenebis{N-[2-(diethylamino)ethyl]-N-methylurea}
Description
Synthesis Analysis
The synthesis of complex molecules related to "N',N'''-1,4-phenylenebis{N-[2-(diethylamino)ethyl]-N-methylurea}" involves reactions under mild conditions. For instance, ethyl [(adamantan-1-yl)alkylene(phenylene)amino]oxoacetates and N1,N2-bis[(adamantan-1-yl)-alkylene(phenylene)oxamides were prepared with yields of 72–87% and 18–60%, respectively, showcasing the versatility of synthesis strategies for related compounds (D'yachenko et al., 2019).
Molecular Structure Analysis
Investigations into the molecular structure of related compounds, such as polyurethanes and polyureas, provide insight into the structural characteristics that define their chemical behavior and applications. For example, polyurethane cationomers synthesized with 4,4′-methylenebis(phenyl isocyanate) reveal the significance of molecular architecture in determining the properties of these materials (Król & Król, 2008).
Chemical Reactions and Properties
Chemical reactions involving compounds similar to "N',N'''-1,4-phenylenebis{N-[2-(diethylamino)ethyl]-N-methylurea}" often result in the formation of materials with unique properties. For example, the thermal degradation of polyether-urethanes prepared from methylene bis(4-phenylisocyanate) showcases the chemical stability and reactivity of these compounds under high temperatures (Grassie & Mendoza, 1985).
Physical Properties Analysis
The physical properties of related compounds are critical for their applications in various industries. The synthesis and characterization of new soluble polyurethanes based on phenylene bis derivatives illustrate the role of molecular structure in determining solubility, thermal stability, and other physical properties (Raghu et al., 2007).
Chemical Properties Analysis
The chemical properties, such as reactivity and bonding characteristics, of related compounds are influenced by their structural elements. For instance, the formation of overlooked compounds in reactions involving phenylenebis derivatives underlines the complexity of chemical reactions and the potential for unexpected outcomes (Abdulmalic et al., 2013).
properties
IUPAC Name |
1-[2-(diethylamino)ethyl]-3-[4-[[2-(diethylamino)ethyl-methylcarbamoyl]amino]phenyl]-1-methylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H40N6O2/c1-7-27(8-2)17-15-25(5)21(29)23-19-11-13-20(14-12-19)24-22(30)26(6)16-18-28(9-3)10-4/h11-14H,7-10,15-18H2,1-6H3,(H,23,29)(H,24,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJKQIWQMBLVUDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C)C(=O)NC1=CC=C(C=C1)NC(=O)N(C)CCN(CC)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H40N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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